Cas no 1172414-24-2 (ethyl 4-2-(1H-indol-2-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate)

• Product Name: ethyl 4-2-(1H-indol-2-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate
• CAS No: 1172414-24-2
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 5970995
• PubChem ID: 136079517
• Update Time: 2025-06-10

ethyl 4-2-(1H-indol-2-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-(1H-indol-2-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[[[2-(1H-indol-2-yl)-4-thiazolyl]carbonyl]amino]-, ethyl ester
• ethyl 4-[[2-(1H-indol-2-yl)-1,3-thiazole-4-carbonyl]amino]piperidine-1-carboxylate
• ethyl 4-(2-(1H-indol-2-yl)thiazole-4-carboxamido)piperidine-1-carboxylate
• VU0649760-1
• 1172414-24-2
• ethyl 4-[2-(1H-indol-2-yl)-1,3-thiazole-4-amido]piperidine-1-carboxylate
• F5655-0156
• AKOS024516612

• Inchi： 1S/C20H22N4O3S/c1-2-27-20(26)24-9-7-14(8-10-24)21-18(25)17-12-28-19(23-17)16-11-13-5-3-4-6-15(13)22-16/h3-6,11-12,14,22H,2,7-10H2,1H3,(H,21,25)
• InChI Key： NMCCKFLJKAEOIC-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(NC(C2=CSC(C3=CC4=C(N3)C=CC=C4)=N2)=O)CC1

Computed Properties

• Exact Mass: 398.14126175g/mol
• Monoisotopic Mass: 398.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 13.48±0.20(Predicted)

Additional information on ethyl 4-2-(1H-indol-2-yl)-1,3-thiazole-4-amidopiperidine-1-carboxylate

Comprehensive Overview of Ethyl 4-(2-(1H-Indol-2-yl)-1,3-Thiazole-4-Amido)Piperidine-1-Carboxylate (CAS No. 1172414-24-2)

The compound ethyl 4-(2-(1H-indol-2-yl)-1,3-thiazole-4-amido)piperidine-1-carboxylate (CAS No. 1172414-24-2) is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule combines a 1H-indole moiety, a 1,3-thiazole ring, and a piperidine scaffold, making it a versatile candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its unique structural features.

In recent years, the demand for novel heterocyclic compounds like ethyl 4-(2-(1H-indol-2-yl)-1,3-thiazole-4-amido)piperidine-1-carboxylate has surged due to their relevance in targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. The indole-thiazole hybrid structure is known for its bioactivity, often interacting with enzymes and receptors involved in critical cellular processes. This has led to increased searches for "indole-thiazole derivatives in drug discovery" and "CAS 1172414-24-2 applications" across scientific databases and AI-driven research platforms.

From a synthetic chemistry perspective, the preparation of ethyl 4-(2-(1H-indol-2-yl)-1,3-thiazole-4-amido)piperidine-1-carboxylate involves multi-step organic reactions, including condensation, cyclization, and amidation. The piperidine-1-carboxylate group enhances the molecule's solubility and bioavailability, a feature highly sought after in modern drug design. Discussions around "improving drug bioavailability with piperidine derivatives" and "synthetic routes for indole-thiazole hybrids" are trending in academic and industrial research circles.

The pharmacological potential of this compound is further highlighted by its ability to interact with GPCRs (G-protein-coupled receptors) and kinase enzymes, which are pivotal in signal transduction. Recent studies suggest that derivatives of ethyl 4-(2-(1H-indol-2-yl)-1,3-thiazole-4-amido)piperidine-1-carboxylate may exhibit anti-inflammatory and neuroprotective properties, aligning with the growing interest in "neurodegenerative disease therapeutics" and "anti-inflammatory small molecules."

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methodologies to produce CAS 1172414-24-2 and its analogs. Keywords such as "green synthesis of heterocycles" and "sustainable medicinal chemistry" reflect the shift toward environmentally conscious practices in pharmaceutical development. This compound's structural complexity also makes it a subject of interest in computational chemistry, where "molecular docking studies of indole-thiazole derivatives" are frequently investigated.

As the scientific community continues to unravel the potential of ethyl 4-(2-(1H-indol-2-yl)-1,3-thiazole-4-amido)piperidine-1-carboxylate, its applications extend beyond traditional medicine. For instance, its fluorescence properties have sparked curiosity in "bioimaging probes" and "molecular sensors," areas gaining traction in diagnostic technologies. The integration of AI-driven drug discovery tools has further accelerated the exploration of this compound, with queries like "machine learning in heterocyclic compound optimization" becoming increasingly common.

In summary, CAS No. 1172414-24-2 represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug development to diagnostic tools—underscore its importance in contemporary research. By leveraging advancements in synthetic chemistry, computational modeling, and sustainable practices, scientists are poised to unlock even greater potential for this remarkable molecule.